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carboxylate

Cat. No.: B120055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate, with CAS number 141774-68-7, is a

chiral pyrrolidine derivative of significant interest in the pharmaceutical and organic synthesis

sectors. Its rigid, stereochemically defined structure makes it a valuable building block for the

synthesis of complex, biologically active molecules. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, purification, and analytical

methods, with a focus on its application in drug discovery, particularly as a key intermediate in

the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2

diabetes.

Physicochemical Properties
A summary of the key physicochemical properties of (S)-benzyl 2-(aminomethyl)pyrrolidine-
1-carboxylate is presented in Table 1. This data is crucial for its handling, storage, and

application in synthetic chemistry.

Table 1: Physicochemical Data for (S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
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Property Value Reference(s)

CAS Number 141774-68-7 [1][2]

Molecular Formula C₁₃H₁₈N₂O₂ [2]

Molecular Weight 234.29 g/mol N/A

Appearance White powder or liquid [1][2]

Boiling Point (Predicted) 370.5 ± 25.0 °C [1]

Density (Predicted) 1.155 ± 0.06 g/cm³ [1]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and dichloromethane.

[1]

Storage Conditions
Sealed in a dry place at room

temperature or 2-8 °C.
[1][2]

Purity (Typical) ≥95% [2]

Synthesis and Purification
The synthesis of (S)-benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate typically starts from

the readily available chiral precursor, (S)-proline. The general synthetic strategy involves the

protection of the pyrrolidine nitrogen with a benzyloxycarbonyl (Cbz or Z) group, followed by the

conversion of the carboxylic acid moiety to an aminomethyl group.
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General Synthesis Workflow

(S)-Proline

Cbz Protection
(e.g., Benzyl Chloroformate, Base)

N-Cbz-(S)-proline

Amide Formation
(e.g., Isobutyl Chloroformate, NH₃)

N-Cbz-(S)-prolinamide

Reduction of Amide
(e.g., LiAlH₄ or BH₃)

(S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
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Chiral HPLC Workflow

Sample Preparation
(Dissolve in mobile phase)

Injection into HPLC

Separation on Chiral Column
(e.g., Polysaccharide-based)

UV Detection

Data Analysis
(Peak integration)

Enantiomeric Excess (ee) Calculation
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Application in DPP-4 Inhibitor Synthesis

(S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate

Coupling Reaction
(with a suitable carboxylic acid or acyl chloride)

N-Acylated Intermediate

Deprotection of Cbz group
(e.g., Hydrogenolysis)

Further Functionalization/
Final Coupling Step

DPP-4 Inhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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